Cas no 1708517-52-5 (tert-Butyl 3-(4-nitro-1H-pyrazol-1-yl)propanoate)

• Product Name: tert-Butyl 3-(4-nitro-1H-pyrazol-1-yl)propanoate
• CAS No: 1708517-52-5
• MF: C₁₀H₁₅N₃O₄
• MW: 241.243802309036
• CID: 4671158
• Update Time: 2023-08-14

tert-Butyl 3-(4-nitro-1H-pyrazol-1-yl)propanoate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 3-(4-nitro-1H-pyrazol-1-yl)propanoate

• Inchi： 1S/C10H15N3O4/c1-10(2,3)17-9(14)4-5-12-7-8(6-11-12)13(15)16/h6-7H,4-5H2,1-3H3
• InChI Key： LYKODKCNYJXLQX-UHFFFAOYSA-N
• SMILES： O(C(CCN1C=C(C=N1)[N+](=O)[O-])=O)C(C)(C)C

Computed Properties

• Exact Mass: 241.10625597 g/mol
• Monoisotopic Mass: 241.10625597 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 241.24
• XLogP3: 0.8
• Topological Polar Surface Area: 89.9